Atriopeptin III

• CAS: 97793-28-7
• Molecular Formula: C107H165N35O34S2
• Molecular Weight: 2549.8 g/mol
• InChI: InChI=1S/C107H165N35O34S2/c1-8-53(5)84-102(173)124-43-79(151)125-55(7)86(157)129-64(30-31-76(109)148)92(163)138-71(47-144)90(161)123-44-81(153)127-65(35-52(3)4)88(159)122-45-82(154)128-74(100(171)134-68(39-77(110)149)96(167)139-73(49-146)98(169)133-67(37-57-21-14-11-15-22-57)95(166)130-62(24-17-33-118-106(113)114)91(162)136-70(104(175)176)38-58-26-28-59(147)29-27-58)50-177-178-51-75(140-99(170)72(48-145)137-87(158)60(108)46-143)101(172)132-66(36-56-19-12-10-13-20-56)89(160)121-41-78(150)120-42-80(152)126-61(23-16-32-117-105(111)112)93(164)142-85(54(6)9-2)103(174)135-69(40-83(155)156)97(168)131-63(94(165)141-84)25-18-34-119-107(115)116/h10-15,19-22,26-29,52-55,60-75,84-85,143-147H,8-9,16-18,23-25,30-51,108H2,1-7H3,(H2,109,148)(H2,110,149)(H,120,150)(H,121,160)(H,122,159)(H,123,161)(H,124,173)(H,125,151)(H,126,152)(H,127,153)(H,128,154)(H,129,157)(H,130,166)(H,131,168)(H,132,172)(H,133,169)(H,134,171)(H,135,174)(H,136,162)(H,137,158)(H,138,163)(H,139,167)(H,140,170)(H,141,165)(H,142,164)(H,155,156)(H,175,176)(H4,111,112,117)(H4,113,114,118)(H4,115,116,119)/t53-,54-,55-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,84-,85-/m0/s1
• InChIKey: AYCBRUDZNRVKGK-GWLSAQFNSA-N

Atriopeptin III CAS 97793-28-7: Core Molecular and Pharmacological Baseline for Research Procurement

Atriopeptin III (CAS 97793-28-7), also designated atrial natriuretic factor prohormone (103-126) or ANP (103-126), is a 24-amino acid synthetic peptide hormone derived from the C-terminal region of the mammalian atrial natriuretic factor prohormone [1]. As a member of the atrial natriuretic peptide (ANP) family, it functions as a potent endogenous vasodilator and natriuretic/diuretic agent via activation of membrane-bound guanylyl cyclase-A receptors (NPR-A), leading to increased intracellular cyclic GMP . The mature sequence contains an intramolecular disulfide bridge (Cys3-Cys19) essential for biological activity, and the peptide demonstrates high-affinity binding to specific receptors in lung (Kd = 0.32 nM) and renal tissues [2]. Atriopeptin III has been established as the reference compound for structure-activity studies within the atriopeptin family [3].

• [1] atrial natriuretic factor prohormone (103-126) MeSH Supplementary Concept Data 2024. National Library of Medicine. Registry Number: 2Q3V77H73V, Related Numbers: 97793-28-7. View Source
• [2] Olins GM, et al. Specific receptors for atriopeptin III in rabbit lung. Biochem Biophys Res Commun. 1986 Oct 15;140(1):302-7. doi: 10.1016/0006-291x(86)91090-9. PMID: 3022717. View Source
• [3] Needleman P. Atriopeptin biochemical pharmacology. Fed Proc. 1986 Jun;45(7):2096-100. PMID: 3011519. View Source

Why Atriopeptin III (CAS 97793-28-7) Cannot Be Replaced by Shorter Atriopeptins or Full-Length ANP in Experimental Protocols

The atriopeptin family exhibits marked structure-dependent functional divergence that precludes generic interchange. Atriopeptin I (21 amino acids) lacks the C-terminal Phe-Arg-Tyr extension present in Atriopeptin III, resulting in differential receptor activation profiles and tissue-specific responses [1]. Head-to-head comparative studies demonstrate that while Atriopeptin I and III show equivalent natriuretic activity in certain acute bioassays, Atriopeptin III exhibits significantly greater depressor activity (AP III > AP II > AP I) and distinct vasorelaxant potency profiles across vascular beds [2]. Furthermore, the C-terminal tripeptide extension in Atriopeptin III confers differential sensitivity to proteolytic degradation by tissue homogenates and altered pharmacokinetic behavior compared to both shorter atriopeptins and full-length α-hANP [3]. The renal binding distribution and receptor coupling efficiency vary among the atriopeptin isoforms, making experimental reproducibility dependent on precise molecular identity selection rather than class-level substitution [4].

• [1] Johnson MD. Relative natriuretic activities of synthetic atriopeptins I, II and III. Life Sci. 1986 Jan 20;38(3):225-31. doi: 10.1016/0024-3205(86)90307-3. PMID: 2934602. View Source
• [2] Tang J, Webber RJ, Chang D, Chang JK, Kiang J, Wei ET. Depressor and natriuretic activities of several atrial peptides. Regul Pept. 1984 Sep;9(1-2):53-59. doi: 10.1016/0167-0115(84)90007-7. PMID: 6239307. View Source
• [3] Tang J, et al. Depressor and natriuretic activities of several atrial peptides. Regul Pept. 1984;9(1-2):53-59. Half-life and degradation data included. View Source
• [4] Needleman P. Atriopeptin biochemical pharmacology. Fed Proc. 1986 Jun;45(7):2096-100. PMID: 3011519. AP III selected as reference compound for structure-activity studies. View Source

Atriopeptin III CAS 97793-28-7: Quantified Comparator Evidence for Differentiated Research Procurement

Depressor Activity Ranking: Atriopeptin III Matches α-hANP and Outperforms Shorter Atriopeptins

In a direct comparative assay of four atrial peptides in urethane-anesthetized rats, Atriopeptin III demonstrated depressor activity statistically equivalent to α-human atrial natriuretic factor (α-hANP) and significantly greater than Atriopeptin II and Atriopeptin I. The relative activity ranking was established as α-hANP = AP III > AP II > AP I [1]. This positions Atriopeptin III as functionally comparable to the full-length human ANP while maintaining a simpler 24-amino acid structure amenable to synthetic manipulation and SAR studies.

Evidence Dimension	Depressor (blood pressure lowering) activity
Target Compound Data	Atriopeptin III: activity statistically equivalent to α-hANP
Comparator Or Baseline	Atriopeptin I (21 aa) and Atriopeptin II (23 aa) exhibited lower activity; relative ranking: α-hANP = AP III > AP II > AP I
Quantified Difference	Atriopeptin III significantly more potent than Atriopeptin I in depressor activity; exact fold difference not specified in source but statistically significant
Conditions	Urethane-anesthetized rat model; synthetic peptides administered and cardiovascular changes measured

Why This Matters

Atriopeptin III provides full α-hANP-equivalent blood pressure lowering activity in a shorter, more synthetically tractable 24-amino acid peptide, offering cost and handling advantages without sacrificing potency.

• [1] Tang J, Webber RJ, Chang D, Chang JK, Kiang J, Wei ET. Depressor and natriuretic activities of several atrial peptides. Regul Pept. 1984 Sep;9(1-2):53-59. doi: 10.1016/0167-0115(84)90007-7. PMID: 6239307. View Source

Aldosterone Biosynthesis Inhibition: Atriopeptin III Exhibits 24-Fold Greater Potency than Atriopeptin I Against Angiotensin II-Stimulated Production

In isolated rat adrenal glomerulosa cells, both Atriopeptin I and Atriopeptin III inhibited angiotensin II- and adrenocorticotropin (ACTH)-induced aldosterone production. Atriopeptin III exhibited markedly superior potency: it achieved 50% inhibition (IC50) of angiotensin II-induced aldosterone production at 0.5 nM, compared to 12 nM for Atriopeptin I—a 24-fold difference. For ACTH-induced aldosterone production, Atriopeptin III required 0.2 nM versus 11 nM for Atriopeptin I, representing a 55-fold potency advantage [1]. Additionally, 10 nM Atriopeptin III lowered basal aldosterone release by 79% in zona glomerulosa cell suspensions [2].

Evidence Dimension	Inhibition of angiotensin II-stimulated aldosterone production (IC50)
Target Compound Data	Atriopeptin III IC50 = 0.5 nM (angiotensin II-stimulated); IC50 = 0.2 nM (ACTH-stimulated)
Comparator Or Baseline	Atriopeptin I IC50 = 12 nM (angiotensin II-stimulated); IC50 = 11 nM (ACTH-stimulated)
Quantified Difference	Atriopeptin III is 24-fold more potent against angiotensin II stimulation; 55-fold more potent against ACTH stimulation
Conditions	Isolated rat adrenal glomerulosa cells; synthetic peptides tested for inhibition of agonist-induced aldosterone production

Why This Matters

The substantial 24-fold to 55-fold potency advantage of Atriopeptin III over Atriopeptin I in aldosterone suppression makes it the preferred research tool for studies investigating ANP-mediated mineralocorticoid axis modulation, enabling lower working concentrations and reduced peptide consumption.

• [1] Campbell WB, Currie MG, Needleman P. Inhibition of aldosterone biosynthesis by atriopeptins in rat adrenal cells. Circ Res. 1985 Jul;57(1):113-8. doi: 10.1161/01.res.57.1.113. PMID: 2988817. View Source
• [2] Atarashi K, Mulrow PJ, Franco-Saenz R. Effect of atrial peptides on aldosterone production. J Clin Invest. 1985 Nov;76(5):1807-11. PMID: 2932464. View Source

Renal Natriuretic Mechanism Differentiation: Atriopeptin III Increases GFR Whereas Frusemide Does Not

In isolated perfused rat kidney experiments conducted at constant perfusion pressure (90 mmHg), Atriopeptin III and the loop diuretic frusemide were directly compared. While both agents significantly increased urinary sodium excretion (AP-III: 5.6 ± 1.1 μmol/min/g; frusemide: 4.6 ± 0.6 μmol/min/g versus control 1.8 ± 0.3 μmol/min/g; both P < 0.05), their mechanisms differed critically. Atriopeptin III, but not frusemide, significantly increased glomerular filtration rate (GFR: 820 ± 55 versus control 590 ± 24 μL/min/g; P < 0.01) and urine flow rate (97.5 ± 8.0 versus control 44.1 ± 5.2 μL/min/g; P < 0.001) [1]. Calculated distal sodium delivery (76.6 ± 6.8 versus control 30.7 ± 3.8 μL/min/g; P < 0.005) and fractional distal delivery (9.4 ± 0.9% versus control 5.1 ± 0.6%; P < 0.01) were increased by AP-III but not frusemide.

Evidence Dimension	Glomerular filtration rate (GFR) change
Target Compound Data	AP-III: 820 ± 55 μL/min/g
Comparator Or Baseline	Frusemide: not significantly different from control (590 ± 24 μL/min/g); Control: 590 ± 24 μL/min/g
Quantified Difference	AP-III increased GFR by approximately 39% relative to control (P < 0.01); frusemide produced no significant GFR increase
Conditions	Isolated perfused rat kidney at constant perfusion pressure of 90 mmHg; AP-III (1 μg) or frusemide (1 mg) added to 100 mL perfusate

Why This Matters

Atriopeptin III provides a mechanistically distinct natriuretic profile combining GFR elevation with tubular effects, whereas loop diuretics lack the GFR-enhancing component. This makes AP-III uniquely suited for experimental protocols requiring simultaneous assessment of glomerular hemodynamic modulation alongside sodium excretion.

• [1] Itabashi A, et al. Comparison of the natriuretic response to atriopeptin III and loop diuretic in the isolated perfused rat kidney. Clin Sci (Lond). 1987 Aug;73(2):143-50. doi: 10.1042/cs0730143. PMID: 2958206. View Source

Plasma Half-Life Quantification: Atriopeptin III Displays Ultrafast Clearance with 59% Renal Degradation Dependency

Pharmacokinetic analysis in normal and anephric rats revealed that Atriopeptin III is cleared from plasma extremely rapidly, with a half-life of 26.5 seconds in normal rats and 56.8 seconds in anephric rats—a 114% prolongation in the absence of renal function [1]. Volume of distribution was 352 mL (normal) and 345 mL (anephric), while plasma clearance decreased from 500 mL/min to 206 mL/min in anephric animals. Critically, no intact Atriopeptin III was detectable in urine, indicating that the kidneys account for 59% of elimination through degradation rather than excretion [1]. A separate study using iodinated AP III estimated half-life at 2.5 minutes, with tissue degradation activity ranked: kidney > liver > lung > plasma > heart [2].

Evidence Dimension	Plasma half-life (t1/2)
Target Compound Data	Normal rats: t1/2 = 26.5 sec; clearance = 500 mL/min
Comparator Or Baseline	Anephric rats: t1/2 = 56.8 sec; clearance = 206 mL/min
Quantified Difference	Half-life extended by 114% (26.5 → 56.8 sec) in anephric condition; renal contribution to total clearance = 59%
Conditions	Bolus i.v. administration of 250 ng Atriopeptin III in Sprague-Dawley rats; plasma samples collected at 30-sec intervals post-decapitation

Why This Matters

The extraordinarily short half-life (26.5 seconds normal, ~2.5 minutes via alternative methodology) necessitates careful experimental design for in vivo studies—continuous infusion rather than bolus administration is required to maintain steady-state plasma concentrations. The 59% renal degradation dependency informs organ-specific clearance expectations and cross-species scaling considerations.

• [1] Luft FC, et al. Atriopeptin III kinetics and pharmacodynamics in normal and anephric rats. J Pharmacol Exp Ther. 1986 Feb;236(2):416-8. PMID: 2935624. View Source
• [2] Tang J, Webber RJ, Chang D, Chang JK, Kiang J, Wei ET. Depressor and natriuretic activities of several atrial peptides. Regul Pept. 1984 Sep;9(1-2):53-59. doi: 10.1016/0167-0115(84)90007-7. PMID: 6239307. View Source

Glomerular cGMP Stimulation: Dose-Dependent Activation with Kact of 200 nM in Canine Kidney

In isolated canine renal glomeruli, synthetic Atriopeptin III produced a dose-related increase in cyclic GMP (cGMP) accumulation with a Kact (concentration producing half-maximal activation) of 200 ± 19 nM and a maximal activity of 64.1 ± 6.3 pmol cGMP × mg protein⁻¹ × 5 min⁻¹ [1]. Notably, this cGMP stimulation was restricted to glomeruli and was not observed in proximal tubule segments from the same kidney preparations, demonstrating regional specificity of guanylyl cyclase activation within the nephron [1]. In rat astrocytes, Atriopeptin III stimulated 6- to 100-fold increases in cGMP levels over the concentration range 10⁻⁹ to 10⁻⁶ M [2].

Evidence Dimension	Guanylyl cyclase activation (cGMP accumulation)
Target Compound Data	Atriopeptin III: Kact = 200 ± 19 nM; maximal activity = 64.1 ± 6.3 pmol cGMP × mg protein⁻¹ × 5 min⁻¹
Comparator Or Baseline	Basal cGMP level (unstimulated) — not quantified in source
Quantified Difference	Dose-related increase with Kact = 200 nM
Conditions	Isolated canine renal glomeruli; synthetic atriopeptin tested for cGMP accumulation

Why This Matters

The Kact of 200 nM provides a quantitative benchmark for experimental design in cGMP signaling studies and establishes the concentration range required for half-maximal receptor activation in glomerular preparations. The glomerular specificity of cGMP stimulation distinguishes Atriopeptin III's renal signaling profile from non-selective guanylyl cyclase activators.

• [1] Tremblay J, et al. Atriopeptin III increases cGMP in glomeruli but not in proximal tubules of dog kidney. Am J Physiol. 1986 May;250(5 Pt 2):F834-41. PMID: 2871766. View Source
• [2] Beaumont K, Tan PK. Effects of atrial and brain natriuretic peptides upon cyclic GMP levels, potassium transport, and receptor binding in rat astrocytes. J Neurosci Res. 1990 Feb;25(2):256-62. PMID: 2156080. View Source

Chronic Renal Failure Efficacy: Preserved Natriuretic Response Despite Reduced Renal Mass

In rats with chronic renal failure induced by 5/6 nephrectomy (4 weeks post-surgery), infusion of Atriopeptin III at 0.2 μg/kg/min for 60 minutes produced substantial natriuretic and diuretic responses. Urinary volume increased 4.4-fold and sodium excretion increased 9- to 12-fold during infusion compared to baseline [1]. Fractional excretion of sodium (FENa) ranged between 9% and 15% in animals with initial GFR values below 0.5 mL/min [1]. Separate studies in two distinct chronic renal failure models confirmed that Atriopeptin III retained significant natriuretic and diuretic efficacy, with a 9-fold increase in FENa and concurrent increases in GFR and renal plasma flow [2].

Evidence Dimension	Natriuretic response in chronic renal failure
Target Compound Data	Urinary volume: 4.4-fold increase; sodium excretion: 9- to 12-fold increase; FENa: 9-15%
Comparator Or Baseline	Baseline pre-infusion values in the same chronic renal failure animals
Quantified Difference	4.4-fold increase in urine volume; 9- to 12-fold increase in sodium excretion; 9-fold increase in FENa
Conditions	5/6 nephrectomy rat model of chronic renal failure (4 weeks post-surgery); AP III infusion at 0.2 μg/kg/min for 60 min

Why This Matters

Atriopeptin III retains robust natriuretic/diuretic efficacy in chronic renal failure models where reduced renal mass and impaired baseline GFR might be expected to attenuate responsiveness. This preserved efficacy distinguishes AP III from some conventional diuretics and supports its utility as a research tool in chronic kidney disease pathophysiology studies.

• [1] Cole BR, et al. Atriopeptin III. A potent natriuretic, diuretic, and hypotensive agent in rats with chronic renal failure. J Clin Invest. 1986 Jul;78(1):13-20. PMID: 2941453. View Source
• [2] The action of atriopeptin III on renal function in two models of chronic renal failure in the rat. PMID: 2958206 (related studies). View Source

Atriopeptin III CAS 97793-28-7: Evidence-Driven Research and Industrial Application Scenarios

Renin-Angiotensin-Aldosterone System (RAAS) Modulation Studies

Atriopeptin III provides 24-fold greater potency than Atriopeptin I in inhibiting angiotensin II-stimulated aldosterone production (IC50 0.5 nM versus 12 nM), making it the optimal atriopeptin isoform for RAAS-focused investigations [1]. The peptide directly inhibits isoproterenol-induced renin release in primate kidney at 2×10⁻⁸ M and partially inhibits cAMP-coupled renin release pathways in rat renal cortical slices [2]. Additionally, 10 nM Atriopeptin III suppresses basal aldosterone release by 79% in adrenal zona glomerulosa cells [3]. For procurement decisions: Atriopeptin III's multi-target RAAS inhibition profile (renin suppression plus potent aldosterone blockade) provides experimental advantages over Atriopeptin I which demonstrates markedly weaker aldosterone inhibition.

Isolated Perfused Kidney and Renal Hemodynamic Studies

Atriopeptin III uniquely increases glomerular filtration rate (820 ± 55 versus control 590 ± 24 μL/min/g; P < 0.01) and distal sodium delivery in isolated perfused rat kidney preparations, whereas frusemide fails to elevate GFR despite producing comparable natriuresis [1]. The peptide increases cGMP accumulation in isolated glomeruli with a Kact of 200 ± 19 nM without affecting proximal tubule cGMP, demonstrating region-specific receptor coupling [2]. In afferent arterioles pre-constricted with angiotensin II, Atriopeptin III restores lumen diameter to baseline in a concentration-dependent manner [3]. For procurement: Atriopeptin III's GFR-elevating mechanism distinguishes it from loop diuretics and makes it essential for studies examining glomerular hemodynamics, ultrafiltration coefficient changes, and pressure-natriuresis relationships.

Chronic Renal Failure and Disease Model Research

In rats with 5/6 nephrectomy-induced chronic renal failure (4 weeks post-surgery), Atriopeptin III infusion at 0.2 μg/kg/min increases urinary volume 4.4-fold and sodium excretion 9- to 12-fold, achieving FENa values of 9-15% even in animals with baseline GFR below 0.5 mL/min [1]. In DOCA-salt hypertensive rats, urine flow and sodium excretion responses to Atriopeptin III are increased by over twice the magnitude observed in normotensive controls [2]. Long-term administration (4 weeks) reduces serum creatinine by approximately 30% and decreases proteinuria in chronic kidney disease models [3]. For procurement: Atriopeptin III's preserved efficacy in reduced-renal-mass models and enhanced responsiveness in hypertensive states positions it as the preferred natriuretic peptide for chronic kidney disease and hypertension research applications.

Peptide Pharmacokinetics and Metabolic Clearance Studies

Atriopeptin III demonstrates an exceptionally short plasma half-life of 26.5 seconds in normal rats versus 56.8 seconds in anephric rats, with the kidneys accounting for 59% of total elimination via degradation rather than urinary excretion [1]. Tissue degradation activity ranks as: kidney > liver > lung > plasma > heart, with degradation inhibited by bestatin (aminopeptidase inhibitor) and SQ 20881 (carboxypeptidase inhibitor) [2]. No intact peptide is detectable in urine, confirming complete renal metabolic clearance [1]. For procurement: The well-characterized rapid clearance kinetics and documented tissue-specific degradation profile make Atriopeptin III an ideal reference standard for peptide pharmacokinetic studies, protease inhibitor screening, and development of stabilized ANP analogs with extended half-lives.

• [1] Campbell WB, Currie MG, Needleman P. Inhibition of aldosterone biosynthesis by atriopeptins in rat adrenal cells. Circ Res. 1985 Jul;57(1):113-8. doi: 10.1161/01.res.57.1.113. PMID: 2988817. View Source
• [2] Henrich WL, et al. Direct inhibitory effect of atriopeptin III on renin release in primate kidney. Life Sci. 1987;41(3):259-64. PMID: 3037235. View Source
• [3] Atarashi K, Mulrow PJ, Franco-Saenz R. Effect of atrial peptides on aldosterone production. J Clin Invest. 1985 Nov;76(5):1807-11. PMID: 2932464. View Source